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Compound of Interest

Compound Name: Dipotassium Glycyrrhizinate

Cat. No.: B155457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Dipotassium Glycyrrhizinate (DPG), a widely used active ingredient derived from the licorice

root (Glycyrrhiza glabra). Esteemed for its potent anti-inflammatory, soothing, and sebum-

regulating properties, a thorough understanding of its physicochemical characteristics is

paramount for effective formulation development, ensuring product efficacy and shelf-life.

Solubility Profile
Dipotassium Glycyrrhizinate is a water-soluble compound, a characteristic that makes it

highly suitable for a variety of aqueous-based cosmetic and pharmaceutical formulations.[1][2]

Its solubility in different solvent systems is a critical factor for formulators.

Qualitative Solubility
Dipotassium Glycyrrhizinate exhibits a broad range of solubility in common pharmaceutical

and cosmetic solvents. It is readily soluble in water, glycerin, propylene glycol, and

hydroalcoholic mixtures.[1][3] Conversely, it is only slightly soluble in absolute ethanol and

ether.[3] Its non-polar solubility is limited, as it is not soluble in butylene glycol, polyethylene

glycols of low molecular weight, and oily phases such as caprylic/capric triglycerides.[1]
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While extensive quantitative solubility data across a range of temperatures is not readily

available in published literature, some specific data points have been reported. These values

are crucial for preparing stock solutions and understanding the concentration limits in various

formulations.

Solvent Temperature (°C) Solubility

Water Ambient 50 mg/mL (5.81 mM)[4]

DMSO 25 25 mg/mL (27.8 mM)[5]

DMSO Ambient 5 mg/mL (5.81 mM)[4]

Note: The variability in reported DMSO solubility may be due to differences in experimental

conditions or the hydration state of the DPG used.

Stability Profile
Dipotassium Glycyrrhizinate is generally considered a stable compound, though its stability

can be influenced by several factors, including heat, pH, and light.

Thermal Stability
DPG demonstrates good thermal stability. It can tolerate short-term heating up to 85°C.[6]

However, prolonged heating at temperatures above 100°C may lead to decomposition. One

source indicates a melting point of >215°C with decomposition.

pH Stability
The pH of a formulation is a critical parameter affecting the stability of DPG. In aqueous

solutions, Dipotassium Glycyrrhizinate can form a gel at a pH below 4.[6][7] A study on a

related compound, glycyrrhizin, suggests that it is most stable at a pH of 8. The typical pH of a

1% aqueous solution of DPG is between 5 and 6.[1]

Photostability
While specific photodegradation studies on Dipotassium Glycyrrhizinate are not extensively

documented in the reviewed literature, it is known that many active pharmaceutical ingredients
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can be susceptible to degradation upon exposure to light. Standard protocols for assessing

photostability are available and should be considered during formulation development.

Stability in Solution
A study utilizing quantitative 1H Nuclear Magnetic Resonance (qNMR) to assess the purity of

DPG in a deuterium oxide (D2O) solution found the compound to be stable for at least 24 hours

at ambient temperature.[8] For long-term storage of stock solutions, it is recommended to store

them at -20°C for up to one month or at -80°C for up to six months to prevent degradation.[4]

Experimental Protocols
For researchers and formulators who need to generate specific solubility and stability data for

their unique formulations, the following methodologies are recommended.

Determination of Equilibrium Solubility (Saturation
Shake-Flask Method)
This is a widely accepted method for determining the thermodynamic solubility of a compound.

Preparation Equilibration Analysis

Add excess DPG
to solvent Seal container Agitate at constant

temperature Allow to settle Withdraw supernatant Filter to remove
undissolved solid

Analyze concentration
(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: Workflow for the Saturation Shake-Flask Solubility Method.

Methodology:

Preparation: Add an excess amount of Dipotassium Glycyrrhizinate to the solvent of

interest in a sealed container (e.g., a glass vial or flask).

Equilibration: Agitate the mixture at a constant temperature for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached. A mechanical shaker or orbital agitator is
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recommended.

Phase Separation: Allow the suspension to settle. Centrifugation can be used to facilitate the

separation of the solid and liquid phases.

Sampling and Analysis: Carefully withdraw an aliquot of the supernatant and immediately

filter it through a suitable membrane filter (e.g., 0.45 µm) to remove any undissolved

particles.

Quantification: Analyze the concentration of DPG in the filtrate using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

Stability Testing Protocol (ICH Guidelines)
To rigorously assess the stability of DPG in a drug substance or product, the guidelines

provided by the International Council for Harmonisation (ICH) are the industry standard.

Stress Testing Accelerated Stability Long-Term Stability

Forced Degradation
(Heat, Light, pH, Oxidation)

Elevated Temperature/Humidity
(e.g., 40°C/75% RH for 6 months)

Analyze at
Time Points

Recommended Storage Conditions
(e.g., 25°C/60% RH for 12+ months)

DPG Sample

Establish Shelf-Life
& Storage Conditions

Click to download full resolution via product page

Caption: Overview of a typical stability testing workflow based on ICH guidelines.
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Methodology:

Forced Degradation (Stress Testing): Subject the DPG sample to harsh conditions (e.g., high

heat, humidity, intense light, acidic and basic conditions, and oxidation) to identify potential

degradation products and pathways. This is crucial for developing a stability-indicating

analytical method.

Stability-Indicating Method Development: Develop and validate an analytical method

(typically HPLC) that can accurately quantify DPG in the presence of its degradation

products.

Long-Term and Accelerated Stability Studies: Store multiple batches of the DPG substance

or product under long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH)

conditions.

Time-Point Analysis: Pull samples at predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24

months for long-term studies) and analyze them for appearance, purity, moisture content,

and degradation products using the validated stability-indicating method.

Data Evaluation: Analyze the data to determine the degradation kinetics and establish a re-

test period or shelf-life for the product.

Signaling Pathways
The anti-inflammatory effects of Dipotassium Glycyrrhizinate are attributed to its active

component, glycyrrhizic acid, which modulates several key signaling pathways involved in the

inflammatory cascade.

Inhibition of Inflammatory Mediators
Glycyrrhizic acid has been shown to directly inhibit the activity of several enzymes that play a

crucial role in the inflammatory process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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